1-(Thiophen-2-ylsulfonyl)piperidine

• CAS No.: 53442-04-9
• Molecular Formula: C9H13NO2S2
• Molecular Weight: 231.3 g/mol
• IUPAC Name: 1-thiophen-2-ylsulfonylpiperidine
• InChI: InChI=1S/C9H13NO2S2/c11-14(12,9-5-4-8-13-9)10-6-2-1-3-7-10/h4-5,8H,1-3,6-7H2
• InChI Key: FUKURDMUOQFWNI-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=CS2

Description

1-(Thiophen-2-ylsulfonyl)piperidine is a useful research compound. Its molecular formula is C9H13NO2S2 and its molecular weight is 231.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Thiophene-2-sulfonyl chloride (10 g, 54 mmol) was dissolved in dichloromethane (15 mL) and added dropwise to a round-bottom flask containing a solution of piperidine (10.6 mL, 108 mmol) and diisopropylethyilamine (18.8 mL, 108 mmol) in dichloromethane at 0° C. The reaction was stirred at 0° C. for 15 min and then allowed to warm up to room temperature. After 2 h, the reaction was washed successively with a saturated solution of sodium bicarbonate, water, 1 N HCl and a saturated solution of sodium chloride. The organic layer was dried with sodium sulfate, concentrated and placed on a vacuum line to give an off-white solid (11.98 g). MS (M+H)+ 232.